Cas no 2229479-53-0 (tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate
• CAS No: 2229479-53-0
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• CID: 6529610
• PubChem ID: 165860070
• Update Time: 2025-10-18

tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate
• tert-butyl N-{2-[hydroxy(methyl)amino]ethyl}carbamate
• 2229479-53-0
• EN300-1887153

• Inchi： 1S/C8H18N2O3/c1-8(2,3)13-7(11)9-5-6-10(4)12/h12H,5-6H2,1-4H3,(H,9,11)
• InChI Key： YUTNSXMCAAUXML-UHFFFAOYSA-N
• SMILES： O(C(NCCN(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 190.13174244g/mol
• Monoisotopic Mass: 190.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate

Introduction to tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate (CAS No. 2229479-53-0)

tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate, also known by its CAS number 2229479-53-0, is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound is a derivative of amino alcohols and is characterized by its unique structural features, which include a tert-butyl protecting group, an amino group, and a hydroxymethyl moiety. These functional groups contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate can be represented as follows: the tert-butyl group provides steric protection, enhancing the compound's stability under various reaction conditions. The amino group, which is crucial for its biological activity, is protected by the carbamate linkage. The hydroxymethyl moiety adds further reactivity and solubility properties, making the compound suitable for a wide range of synthetic transformations.

In recent years, tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate has gained significant attention due to its potential applications in drug discovery and development. One of the key areas of research involves its use as a building block in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, studies have shown that derivatives of this compound can effectively inhibit kinases, which are important targets in cancer therapy and other diseases involving aberrant cell signaling.

A notable example of its application is in the development of inhibitors for protein kinases such as AKT and mTOR. These kinases play crucial roles in cell growth, proliferation, and survival, and their dysregulation is often associated with various cancers. By incorporating tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate into the design of these inhibitors, researchers have been able to achieve high selectivity and potency, leading to promising results in preclinical studies.

Beyond kinase inhibition, tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate has also been explored for its potential in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are targets for a wide range of therapeutic agents. Derivatives of this compound have shown promise in modulating specific GPCRs, which could lead to new treatments for conditions such as cardiovascular diseases and neurological disorders.

The synthetic versatility of tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. By designing prodrugs based on this compound, researchers can improve the pharmacokinetic properties of existing drugs, such as enhancing their solubility or reducing their toxicity. This approach has shown particular promise in improving the delivery and efficacy of anticancer agents.

In addition to its applications in drug discovery, tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate has also found use in chemical biology research. Its ability to form stable complexes with metal ions makes it useful in studying metalloenzymes and metalloproteins. These complexes can provide insights into the structure-function relationships of metal-dependent enzymes, which are essential for understanding various biological processes.

The synthesis of tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate typically involves several steps, including the protection of the amino group with tert-butyloxycarbonyl (Boc) reagent, followed by functionalization of the hydroxymethyl moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, tert-butyl N-{2-hydroxy(methyl)aminoethyl}carbamate (CAS No. 2229479-53-0) is a multifaceted compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an attractive building block for synthesizing bioactive molecules with potential therapeutic value. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.